![molecular formula C13H7F6NO B1626257 2-[2,8-Bis(trifluoromethyl)-4-quinolyl]oxirane CAS No. 57120-54-4](/img/structure/B1626257.png)
2-[2,8-Bis(trifluoromethyl)-4-quinolyl]oxirane
Overview
Description
2-[2,8-Bis(trifluoromethyl)-4-quinolyl]oxirane, also known as BTQ, is a synthetic compound that belongs to the class of quinoline derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology. In
Scientific Research Applications
Synthesis and Crystal Structure Analysis
- A study by Alliouche et al. (2011) examines a quinolyl unit linked to a functionalized oxirane system, providing insights into the molecular structure and crystal packing stabilized by intermolecular hydrogen bonding, contributing to the understanding of similar compounds (Alliouche et al., 2011).
Chemical Synthesis and Material Science
- Petrov (2002) describes ring opening reactions of 2,2-bis(trifluoro)methyl)oxirane, showing regioselective formation of tertiary alcohols. This process is relevant for synthesizing materials containing the CH2C(CF3)2OH group, a key component in various applications (Petrov, 2002).
Photopolymerization and Photocatalysis
- Research by Bulut et al. (2010) discusses the use of a quinoxaline derivative as a photosensitizer, facilitating photopolymerization of oxiranes, a process critical in the development of advanced materials and coatings (Bulut et al., 2010).
Antimicrobial and Antitubercular Activities
- A study by Wardell et al. (2011) on mefloquine derivatives reports on the anti-tubercular activities of compounds related to 2-[2,8-Bis(trifluoromethyl)-4-quinolyl]oxirane. This research provides a basis for exploring potential pharmaceutical applications (Wardell et al., 2011).
Molecular Spectroscopy
- Cooke and Minei (2012) conducted a study on the rotational spectrum of 2,2-bis(trifluoromethyl)oxirane, offering valuable information for understanding the molecular behavior and properties of such compounds (Cooke & Minei, 2012).
Mechanism of Action
properties
IUPAC Name |
4-(oxiran-2-yl)-2,8-bis(trifluoromethyl)quinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7F6NO/c14-12(15,16)8-3-1-2-6-7(9-5-21-9)4-10(13(17,18)19)20-11(6)8/h1-4,9H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRNRGGNAVKYDQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(O1)C2=CC(=NC3=C2C=CC=C3C(F)(F)F)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7F6NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30482618 | |
Record name | 2-[2,8-Bis(trifluoromethyl)-4-quinolyl]oxirane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30482618 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2,8-Bis(trifluoromethyl)-4-quinolyl]oxirane | |
CAS RN |
57120-54-4 | |
Record name | 2-[2,8-Bis(trifluoromethyl)-4-quinolyl]oxirane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30482618 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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